N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2,5-difluorobenzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H12F2N4O2S2/c15-10-2-3-12(16)13(8-10)24(21,22)18-6-4-11-9-23-14(19-11)20-7-1-5-17-20/h1-3,5,7-9,18H,4,6H2
• InChI Key: NHCSCUCSPNLTBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC(=CS2)CCNS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C14H12F2N4O2S2
• Molecular Weight: 370.4 g/mol

Description

Thiazoles and pyrazoles are important classes of heterocyclic compounds. Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen. Pyrazoles are five-membered heterocycles containing two nitrogen atoms. These compounds exhibit a broad spectrum of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazoles and pyrazoles involves various methods, including the use of new or advanced catalysts and other ‘environment-friendly’ procedures, such as heterogeneous catalytic systems, ligand-free systems, ultrasound and microwave-assisted reactions.

Molecular Structure Analysis

The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. Substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent.

Chemical Reactions Analysis

Due to its aromaticity, the thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Physical And Chemical Properties Analysis

Thiazole resembles pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Herbicide Development

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Eco-Friendly Synthesis

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Pharmacological Evolution

• A novel series of quinoline and coumarin-appended thiazole-substituted pyrazoles were synthesized. .

Mechanism of Action

Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Future Directions

The future directions in the research of thiazoles and pyrazoles involve designing novel compounds, disclosing innovative routes for synthesizing these compounds, examining different potencies of these compounds, and seeking for potential applications of these compounds.